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Compound of Interest

Compound Name: Vanadium(4+);tetrachloride

CAS No.: 7632-51-1

Cat. No.: B1582885

Get Quote

Executive Summary: The Hazard Profile
Vanadium(IV) chloride (

) presents a dual-threat profile in the laboratory: it is violently water-reactive and highly
corrosive.[1] Unlike stable metal salts,

cannot be treated as routine heavy metal waste.

The Critical Mechanism: Upon contact with moisture,

undergoes rapid hydrolysis, releasing dense, suffocating fumes of hydrochloric acid (

) and forming Vanadyl dichloride (

).

Operational Rule Zero: Never add water directly to a bulk container of

. The exothermic reaction can vaporize the liquid instantly, causing an explosive dispersion of
corrosive acid mist.
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Key Chemical Properties
Property Data Operational Implication

Appearance Reddish-brown liquid
Visually distinct; fumes in moist

air.[1][2]

Reactivity Violent with water
Requires anhydrous handling;

quench with extreme caution.

Toxicity Toxic (Inhalation/Dermal)

Releases

gas; Vanadium is a heavy

metal toxin.

RCRA Status Characteristic (D002, D003)

Must be neutralized and

collected as heavy metal

waste.

Pre-Operational Planning: The Safety Shield
Before initiating any disposal or quenching procedure, you must validate your safety perimeter.

Personal Protective Equipment (PPE) Matrix
Respiratory: Work exclusively inside a functioning chemical fume hood. If the hood fails,

evacuate.

Skin: Double-gloving is mandatory.

Inner Layer: 4-mil Nitrile.

Outer Layer: Silver Shield® (Laminate) or thick (8-mil+) Nitrile. Standard latex is

insufficient against concentrated

.

Eyes/Face: Chemical splash goggles AND a full face shield. The risk of splash/fuming is high

during quenching.
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Equipment Readiness
Quenching Vessel: 3-neck round bottom flask (for inert gas coverage) or a wide-mouth

beaker (if open quenching is necessary).

Cooling: Ice/Water bath.

Neutralizer: Saturated Sodium Bicarbonate (

) or Sodium Carbonate (

) solution. Avoid strong bases (NaOH) initially to prevent rapid thermal runaway.

Spill Control: Dry sand, Vermiculite, or Calcium Carbonate. NO WATER.

Decision Logic: Waste Characterization
Not all

waste is identical. Use this logic flow to determine your procedure.

Identify VCl4 Source

Is it Pure Reagent or a Mixture? Spill / Leak

Accidental Release

Pure VCl4 (Liquid)

Pure Chemical

Reaction Mixture / Solvent

Diluted in Solvent

Protocol A: Controlled Hydrolysis
(Ice Quench) Protocol B: Dilute Acid Stream

Protocol C: Dry Absorption
(NO WATER)
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Figure 1: Decision matrix for selecting the appropriate disposal protocol.

Operational Protocol: Controlled Quenching
Objective: Convert reactive

into a stable, aqueous Vanadium solution for disposal as hazardous waste.

Protocol A: The "Ice Bath" Method (For
Pure/Concentrated )
Use this for disposing of old reagent bottles or residual amounts >5 mL.

Step 1: Preparation of the Trap

Prepare a large beaker (1L+) containing crushed ice mixed with water.

Place this beaker in the fume hood.

(Optional but recommended) Add a pH indicator or use a pH probe to monitor acidity.

Step 2: Controlled Addition (The Critical Step)

Technique: Add the

TO the ice. Never add water to the

.[3]

Rate: Dropwise. Use an addition funnel or a dry pipette.

Observation: You will see immediate fuming (

) and a color change. The solution will likely turn blue (

species).

Temperature Control: Ensure the ice bath keeps the solution cool. If it boils or fumes

excessively, STOP and let it cool.
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Step 3: Neutralization

Once all

is added and the reaction subsides, you have an acidic solution of Vanadyl Chloride.

Slowly add Saturated Sodium Bicarbonate (

) or 10% Sodium Hydroxide (

).

Warning: Carbonates will fizz (

release). Add slowly to avoid foam-over.

Adjust pH to between 6 and 9. Vanadium hydroxides may precipitate (brown/grey sludge).

This is acceptable.

Step 4: Final Packaging

Transfer the resulting sludge/slurry into a waste container.

Label as "Hazardous Waste: Vanadium Compounds, Toxic, Corrosive."

1. Prepare Ice/Water
Bath in Fume Hood

2. Add VCl4 DROPWISE
to Ice (Exothermic!)

3. Allow HCl Fumes
to Dissipate

4. Neutralize with
NaHCO3 to pH 7

5. Collect as Heavy
Metal Waste

Click to download full resolution via product page

Figure 2: Step-by-step workflow for the controlled hydrolysis and neutralization of Vanadium

Tetrachloride.

Emergency Procedures: Spills
Scenario: A bottle of

breaks on the lab floor.
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Evacuate: Clear the immediate area. The fumes are corrosive to lungs.

Isolate: Close lab doors to contain fumes.

Do NOT Use Water: Water will cause the spill to boil and expand the contamination zone.

Absorb:

Wear full PPE (Respirator required if outside hood).

Cover the spill with Vermiculite, Dry Sand, or a specialized acid-neutralizing absorbent

(e.g., Spill-X-A).

Collect: Scoop the absorbed material into a dry container.

Decontaminate: Once the bulk liquid is removed, the surface can be wiped with a dilute

soap/water solution, but expect minor fuming from residues.

Regulatory & Waste Management (RCRA)
In the United States, compliance with the Resource Conservation and Recovery Act (RCRA) is

mandatory.

Waste Codes:

D002 (Corrosive): The primary hazard of the un-neutralized waste.

D003 (Reactive): If the waste is still water-reactive (unquenched).

Toxic: While Vanadium is not on the TCLP list (D004-D043), it is often regulated by state-

specific laws (e.g., California) as a toxic heavy metal.

Labeling:

Must read "Hazardous Waste."[4]

Must list constituents: "Vanadium Compounds, Hydrochloric Acid (neutralized)."

Hazard Checkboxes: Toxic, Corrosive.[1][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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